Ethyl 4-[(3-methylbut-2-en-1-yl)oxy]benzoate

• CAS RN: 89091-82-7
• Molecular Formula: C14H18O3
• Molecular Weight: 234.29 g/mol
• IUPAC Name: ethyl 4-(3-methylbut-2-enoxy)benzoate
• InChI: InChI=1S/C14H18O3/c1-4-16-14(15)12-5-7-13(8-6-12)17-10-9-11(2)3/h5-9H,4,10H2,1-3H3
• InChI Key: YDWCAKNWVJGJRY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OCC=C(C)C

Description

Ethyl 4-[(3-methylbut-2-en-1-yl)oxy]benzoate is a useful research compound. Its molecular formula is C14H18O3 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 4-hydroxybenzoate (1.66 g, 10.0 mmol) and anhydrous potassium carbonate (2.07 g, 15.0 mmol) in acetonitrile (30 ml) was treated with 3-methyl-2-butenyl chloride (1.35 ml, 12.0 mmol) and the mixture was stirred and held at reflux for 3 hours. Upon cooling the solvent was removed in vacuo and the mixture partitioned between dichloromethane and water. The organics were separated and the solvent removed in vacuo to afford ethyl 4-(3-methyl-but-2-enyloxy)-benzoate (2.23 g, 95%) as a pale yellow liquid which was used without further purification. 1H NMR (DMSO-d6) 7.89 (2H, d), 7.04 (2H, d), 5.44 (1H, t), 4.62 (2H, d), 4.28 (2H, q), 1.77 (3H, s), 1.73 (3H, s), 1.31 (3H, t). MS: [M+H]+ 235.